Cas no 1005641-22-4 (4-Bromo-2,5-dimethyl-2H-pyrazole-3-carboxylic acid amide)

• Product Name: 4-Bromo-2,5-dimethyl-2H-pyrazole-3-carboxylic acid amide
• CAS No: 1005641-22-4
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• MDL: MFCD04048161
• CID: 3112115
• PubChem ID: 4766142
• Update Time: 2025-04-21

4-Bromo-2,5-dimethyl-2H-pyrazole-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dimethyl-2H-pyrazole-3-carboxylic acid amide
• DB-205613
• STK302727
• SCHEMBL15230652
• AKOS003744462
• PXBZPNUOEYENNK-UHFFFAOYSA-N
• 1005641-22-4
• 4-bromo-2,5-dimethylpyrazole-3-carboxamide
• 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide

• MDL： MFCD04048161
• Inchi： 1S/C6H8BrN3O/c1-3-4(7)5(6(8)11)10(2)9-3/h1-2H3,(H2,8,11)
• InChI Key： PXBZPNUOEYENNK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C)C=1C(N)=O

Computed Properties

• Exact Mass: 216.98507Da
• Monoisotopic Mass: 216.98507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides